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Compound of Interest

Compound Name: Cesium tribromide

Cat. No.: B13813981 Get Quote

Note on Terminology: This document focuses on the application of Cesium Bromide (CsBr) in

wide-band spectrophotometers. While the term "Cesium Tribromide" (CsBr₃) exists, it refers to

a different chemical compound (Cs⁺[Br₃]⁻) for which information regarding its use as an optical

material in spectrophotometry is not readily available.[1][2] Cesium Bromide (CsBr), however, is

a well-established optical material with a broad transmission range, making it suitable for wide-

band applications.[3][4]

Introduction
Cesium Bromide (CsBr) is an inorganic ionic compound with excellent optical properties,

making it a valuable material for components in wide-band spectrophotometers.[5] Its broad

transmission range, extending from the ultraviolet (UV) to the far-infrared (IR) regions, allows

for the analysis of a wide variety of samples.[3][4] These application notes provide an overview

of the properties of CsBr, its applications in spectrophotometry, and a general protocol for its

use.

Optical and Physical Properties of Cesium Bromide
(CsBr)
Cesium Bromide is a soft, pliable material that is slightly more adaptable to optical work than

Cesium Iodide (CsI).[3] It is often utilized as a beamsplitter component in wide-band

spectrophotometers.[3][5][6] Key properties of CsBr are summarized in the tables below.
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Optical Properties
Property Value References

Transmission Range 0.25 to 40 µm [3][4]

Refractive Index at 11 µm 1.6612 [3]

Refractive Index at 0.589 µm

(Sodium D-line)
1.6984 [7]

Abbe Number 34.11 [8]

Physical and Thermal Properties
Property Value References

Chemical Formula CsBr [5]

Molecular Weight 212.81 g/mol [5]

Density 4.44 g/cm³ at 25 °C [7]

Melting Point 636 °C [7]

Thermal Conductivity 0.9 W/m-K [4]

Specific Heat Capacity 270 J/kg-K [4]

Solubility in Water 55 g/100 mL at 20 °C [7]

Crystal Structure Cubic (CsCl structure) [5][7]

Applications in Wide-Band Spectrophotometry
The primary application of Cesium Bromide in spectrophotometry stems from its wide

transmission range, which covers the UV, visible, and a significant portion of the infrared

spectrum.[3][4] This makes it an ideal material for optical components such as prisms and

beamsplitters in instruments designed for broad-spectrum analysis.[3][5][9]

In the deep infrared region, CsBr prisms offer high optical quality and resolution, making it

possible to obtain sharp images at the spectrometer's second slit.[9][10] This allows for the

detailed analysis of molecular vibrations and rotational lines, which is crucial in various fields,
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including materials science and drug development.[9][11] For instance, the high resolution of a

CsBr prism can resolve the P, Q, and R branches of gas-phase molecular spectra.[9][10]

Experimental Protocol: General Spectrophotometric
Analysis
This protocol outlines the general steps for performing a spectrophotometric analysis using an

instrument equipped with Cesium Bromide optical components.

Instrument Preparation and Calibration
Power On and Warm-up: Turn on the spectrophotometer and the light source. Allow the

instrument to warm up for the manufacturer-recommended time to ensure stable readings.

Wavelength Calibration: If required, perform a wavelength calibration using a certified

reference material, such as a holmium oxide filter.[12] This ensures the accuracy of the

wavelength scale.

Set Measurement Parameters: Select the desired wavelength range, slit width (bandwidth),

and scanning speed. A smaller bandwidth generally provides higher resolution but may

increase noise due to reduced light throughput.[13]

Blank Measurement: Fill a clean cuvette with the blank solution (the solvent used to dissolve

the sample). Place the cuvette in the sample holder and record a blank spectrum. This will

be subtracted from the sample spectrum to correct for absorbance from the solvent and the

cuvette.[14]

Sample Preparation and Measurement
Sample Preparation: Prepare the sample by dissolving it in a suitable solvent that is

transparent in the desired wavelength range. Ensure the sample concentration is within the

linear range of the instrument's detector.

Cuvette Handling: Use a cuvette made of a material appropriate for the wavelength range

(e.g., quartz for UV, glass or plastic for visible, and IR-transparent materials like NaCl or KBr

for infrared). Clean the cuvette thoroughly and handle it only by the frosted sides to avoid

fingerprints on the optical surfaces.[14]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://nvlpubs.nist.gov/nistpubs/jres/049/2/V49.N02.A02.pdf
https://nvlpubs.nist.gov/nistpubs/jres/51/jresv51n3p123_A1b.pdf
https://nvlpubs.nist.gov/nistpubs/jres/049/2/V49.N02.A02.pdf
https://nvlpubs.nist.gov/nistpubs/jres/049/jresv49n2p61_A1b.pdf
https://knowledge.reagecon.com/wp-content/uploads/2020/11/Spectrophotometry-Standards.pdf
https://www.jasco-global.com/principle/principles-of-uv-vis-spectroscopy-7-bandwidth/
https://vlab.amrita.edu/?sub=2&brch=190&sim=338&cnt=2
https://vlab.amrita.edu/?sub=2&brch=190&sim=338&cnt=2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Measurement: Rinse the cuvette with the sample solution before filling it. Place the

sample-filled cuvette in the spectrophotometer and initiate the scan.

Data Acquisition: The spectrophotometer will measure the absorbance or transmittance of

the sample as a function of wavelength. Save the resulting spectrum.

Data Analysis
Data Processing: The instrument's software will automatically subtract the blank spectrum

from the sample spectrum.

Peak Analysis: Identify and analyze the absorption peaks in the spectrum. The position of the

peaks provides qualitative information about the sample's chemical structure, while the

intensity of the peaks can be used for quantitative analysis based on the Beer-Lambert law.

Concentration Determination: For quantitative analysis, create a calibration curve using

standards of known concentrations. The absorbance of the unknown sample can then be

used to determine its concentration from the calibration curve.[14]

Visualizations
Experimental Workflow for Spectrophotometric Analysis
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Figure 1. General workflow for spectrophotometric analysis.
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Figure 2. Simplified logic of spectrophotometer components.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Caesium tribromide - Wikipedia [en.wikipedia.org]

2. Cesium tribromide | Br3Cs | CID 25021397 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. crystran.com [crystran.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b13813981?utm_src=pdf-body-img
https://www.benchchem.com/product/b13813981?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Caesium_tribromide
https://pubchem.ncbi.nlm.nih.gov/compound/Cesium-tribromide
https://www.crystran.com/optical-materials/caesium-bromide-csbr/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13813981?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Cesium Bromide (CsBr) Optical Material :: MakeItFrom.com [makeitfrom.com]

5. Cesium bromide | BrCs | CID 24592 - PubChem [pubchem.ncbi.nlm.nih.gov]

6. nbinno.com [nbinno.com]

7. Cesium bromide | 7787-69-1 [chemicalbook.com]

8. refractiveindex.info [refractiveindex.info]

9. nvlpubs.nist.gov [nvlpubs.nist.gov]

10. nvlpubs.nist.gov [nvlpubs.nist.gov]

11. nvlpubs.nist.gov [nvlpubs.nist.gov]

12. knowledge.reagecon.com [knowledge.reagecon.com]

13. jasco-global.com [jasco-global.com]

14. Spectrophotometry (Procedure) : Physical Chemistry Virtual Lab : Chemical Sciences :
Amrita Vishwa Vidyapeetham Virtual Lab [vlab.amrita.edu]

To cite this document: BenchChem. [Application Notes and Protocols for Cesium Bromide in
Wide-Band Spectrophotometers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13813981#cesium-tribromide-in-wide-band-
spectrophotometers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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